Cas no 1011803-60-3 (4,4-Dimethyl-1-(tetrahydro-2H-pyran-4-yl)pentan-3-one)
1011803-60-3 structure
Product Name:4,4-Dimethyl-1-(tetrahydro-2H-pyran-4-yl)pentan-3-one
CAS No:1011803-60-3
MF:C12H22O2
MW:198.301884174347
CID:1084466
PubChem ID:62385520
Update Time:2025-04-20
4,4-Dimethyl-1-(tetrahydro-2H-pyran-4-yl)pentan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4,4-Dimethyl-1-(tetrahydro-2H-pyran-4-yl)pentan-3-one
- 4,4-Dimethyl-1-(tetrahydro-2H-pyran-4-yl)-3-pentanone
- 4,4-dimethyl-1-(phenylsulfonyl)cyclopentene
- 4,4-dimethyl-1-(tetrahydropyran-4-yl)pentan-3-one
- ACMC-20mu1y
- AGN-PC-002A9M
- Benzene, [(4,4-dimethyl-1-cyclopenten-1-yl)sulfonyl]-
- CTK0F5456
- AKOS011672272
- 1011803-60-3
- SCHEMBL4166505
-
- Inchi: 1S/C12H22O2/c1-12(2,3)11(13)5-4-10-6-8-14-9-7-10/h10H,4-9H2,1-3H3
- InChI Key: AVRNQNHHZRIKAF-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)CCC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 198.16198g/mol
- Monoisotopic Mass: 198.16198g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 198.3g/mol
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
4,4-Dimethyl-1-(tetrahydro-2H-pyran-4-yl)pentan-3-one Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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